Cas no 1708274-88-7 ((5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine)

(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine is a structurally distinct small molecule featuring a 1,2,4-triazole core substituted with a cyclopropyl group and a 4-methoxyphenyl methanamine moiety. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry due to its hybrid heterocyclic-aromatic framework, which may confer selective binding properties. The cyclopropyl group enhances steric and electronic modulation, while the methoxyphenyl segment contributes to lipophilicity and π-stacking interactions. Such characteristics make it a candidate for further exploration in drug discovery, particularly in targeting enzymes or receptors where triazole derivatives demonstrate activity. Its synthetic versatility allows for derivatization, enabling structure-activity relationship studies.

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine structure

1708274-88-7 structure

Product Name:(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine

CAS No:1708274-88-7

MF:C₁₃H₁₆N₄O

MW:244.292342185974

CID:5161953

Update Time:2025-06-28

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine
- Inchi： 1S/C13H16N4O/c1-18-10-6-4-8(5-7-10)11(14)13-15-12(16-17-13)9-2-3-9/h4-7,9,11H,2-3,14H2,1H3,(H,15,16,17)
- InChI Key： JOOJMUCGKFJAGZ-UHFFFAOYSA-N
- SMILES： C(C1N=C(C2CC2)NN=1)(C1=CC=C(OC)C=C1)N

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM509894-1g	(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)(4-methoxyphenyl)methanamine	1708274-88-7	97%	1g	$539	2022-09-29
Ambeed	A609070-1g	(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)(4-methoxyphenyl)methanamine	1708274-88-7	97%	1g	$550.0	2024-04-23

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine Related Literature

1. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
2. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Additional information on (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine

Introduction to (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine (CAS No. 1708274-88-7)

(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine (CAS No. 1708274-88-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine is notable for its combination of a cyclopropyl group and a methoxyphenyl moiety linked to a 1H-1,2,4-triazole ring. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the methoxyphenyl moiety enhances its solubility and receptor binding affinity. The 1H-1,2,4-triazole ring is a versatile scaffold known for its bioisosteric properties and ability to form hydrogen bonds with biological targets.

The synthesis of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine typically involves several steps. One common approach is the coupling of a 5-cyclopropyl-1H-1,2,4-triazole derivative with a 4-methoxybenzaldehyde followed by reductive amination. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and sustainability of the synthesis process.

In terms of biological activities, (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine has demonstrated significant potential as an inhibitor of various enzymes and receptors. Studies have shown that it exhibits potent inhibitory activity against specific kinases involved in cancer progression and inflammatory responses. Additionally, the compound has been evaluated for its antiviral properties against several RNA viruses, including influenza and coronaviruses. These findings suggest that (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine could be a valuable lead compound for the development of novel therapeutic agents.

Recent research has also focused on the pharmacokinetic and pharmacodynamic properties of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine. Preclinical studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are crucial factors for its potential use as an oral medication. Furthermore, toxicological assessments have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

The therapeutic potential of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine(5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine

Clinical trials are currently underway to evaluate the safety and efficacy of (5-cyclopropyl-1H-1,2,4-triazol-3-yl)-(4-methoxyphenyl)methanamine

In conclusion, (5-cyclopropyl-1H-1,2,4-triazol-3-y)-l(4-methoxypheny)-lmethanamine (CAS No. 1708274-88-7) represents a promising candidate for further development in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and inflammatory diseases. Ongoing research continues to uncover new aspects of this compound's potential therapeutic applications.